3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one
3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one
Brand Name:
Vulcanchem
CAS No.:
135950-61-7
VCID:
VC0346218
InChI:
InChI=1S/C13H9FOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H/b8-5+
SMILES:
C1=CSC(=C1)C(=O)C=CC2=CC=C(C=C2)F
Molecular Formula:
C13H9FOS
Molecular Weight:
232.27g/mol
3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one
CAS No.: 135950-61-7
Main Products
VCID: VC0346218
Molecular Formula: C13H9FOS
Molecular Weight: 232.27g/mol
| CAS No. | 135950-61-7 |
|---|---|
| Product Name | 3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one |
| Molecular Formula | C13H9FOS |
| Molecular Weight | 232.27g/mol |
| IUPAC Name | (E)-3-(4-fluorophenyl)-1-thiophen-2-ylprop-2-en-1-one |
| Standard InChI | InChI=1S/C13H9FOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H/b8-5+ |
| Standard InChIKey | TUACRTLXMOTXHL-VMPITWQZSA-N |
| Isomeric SMILES | C1=CSC(=C1)C(=O)/C=C/C2=CC=C(C=C2)F |
| SMILES | C1=CSC(=C1)C(=O)C=CC2=CC=C(C=C2)F |
| Canonical SMILES | C1=CSC(=C1)C(=O)C=CC2=CC=C(C=C2)F |
| PubChem Compound | 5890010 |
| Last Modified | Nov 11 2021 |
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